Cas no 60042-77-5 (1-(buta-1,2-dien-1-yl)-1-ethylcyclopropane)

• Product Name: 1-(buta-1,2-dien-1-yl)-1-ethylcyclopropane
• CAS No: 60042-77-5
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 1622775
• PubChem ID: 143670
• Update Time: 2025-04-21

1-(buta-1,2-dien-1-yl)-1-ethylcyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-(buta-1,2-dien-1-yl)-1-ethylcyclopropane
• 1-buta-1,2-dienyl-1-ethylcyclopropane
• Cyclopropane, (1-ethyl-1,2-butadienyl)-
• DTXSID90208770
• Cyclopropane,(1-ethyl-1,2-butadienyl)-
• 60042-77-5

• Inchi： 1S/C9H14/c1-3-5-6-9(4-2)7-8-9/h3,6H,4,7-8H2,1-2H3
• InChI Key： BLOAUCMUMNBXQT-UHFFFAOYSA-N
• SMILES： C1(C=C=CC)(CC)CC1

Computed Properties

• Exact Mass: 122.10962
• Monoisotopic Mass: 122.10955
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 0
• XLogP3: 2.9

Experimental Properties

• Density: 0.871
• Boiling Point: 142.5°C at 760 mmHg
• Flash Point: 25.4°C
• Refractive Index: 1.531
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Allenes Cyclic allenes